Cas no 1505842-27-2 (methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate)

• Product Name: methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
• CAS No: 1505842-27-2
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 5941347
• PubChem ID: 79651039
• Update Time: 2025-06-11

methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-amino-3-(4-chloro-1H-pyrazol-1-yl)-, methyl ester
• Methyl 1-amino-3-(4-chloro-1h-pyrazol-1-yl)cyclopentane-1-carboxylate
• 1505842-27-2
• EN300-1140357
• AKOS018207749
• CS-0288202
• methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate

• Inchi： 1S/C10H14ClN3O2/c1-16-9(15)10(12)3-2-8(4-10)14-6-7(11)5-13-14/h5-6,8H,2-4,12H2,1H3
• InChI Key： ZNPGAHYSKGGHMX-UHFFFAOYSA-N
• SMILES： C1(N)(C(OC)=O)CCC(N2C=C(Cl)C=N2)C1

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 359.9±42.0 °C(Predicted)
• pka: 7.20±0.40(Predicted)

Additional information on methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate

Introduction to Methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate (CAS No. 1505842-27-2)

Methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate, identified by its CAS number 1505842-27-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclopentane core linked to a pyrazole moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and carboxylate functional groups, along with the chloro-substituted pyrazole ring, suggests a high degree of versatility in terms of chemical reactivity and pharmacological interactions.

The compound's structure is particularly noteworthy for its potential applications in drug discovery. The cyclopentane ring is a common scaffold in medicinal chemistry, known for its ability to mimic the conformational flexibility of natural products. This feature can be crucial in designing molecules that interact effectively with biological targets. Additionally, the pyrazole ring is a well-studied pharmacophore, found in numerous bioactive compounds ranging from antiviral agents to anti-inflammatory drugs. The chloro-substitution on the pyrazole ring further enhances its potential as a pharmacological tool, as halogenated aromatic compounds often exhibit improved metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of heterocyclic compounds for therapeutic purposes. Pyrazole derivatives, in particular, have been extensively explored due to their broad spectrum of biological activities. Research has shown that compounds containing the pyrazole moiety can exhibit properties such as kinase inhibition, antioxidant activity, and antimicrobial effects. The specific substitution pattern in methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amino group and the chloro-substituted pyrazole ring are critical steps that must be meticulously controlled. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, but challenges remain in achieving optimal reaction conditions and minimizing side products. Recent studies have highlighted the use of transition metal-catalyzed reactions and flow chemistry techniques to improve the synthesis of heterocyclic compounds, which could be applied to the production of methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate.

Once synthesized, the compound's biological activity needs to be thoroughly evaluated. In vitro assays are commonly employed to assess its interaction with various biological targets, including enzymes and receptors. These studies can provide valuable insights into its potential therapeutic applications. For instance, if the compound demonstrates inhibitory activity against a specific enzyme involved in disease pathways, it could serve as a lead compound for the development of new drugs. Additionally, computational modeling techniques can be used to predict how the molecule might bind to its target proteins, offering a rational basis for further optimization.

The importance of structural diversity in drug discovery cannot be overstated. Compounds like methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate contribute to this diversity by introducing novel structural motifs into the drug discovery pipeline. This can help overcome issues related to drug resistance and improve treatment outcomes for patients. Moreover, the development of new synthetic routes allows for greater flexibility in modifying the structure of these compounds, enabling researchers to fine-tune their properties for optimal performance.

As research continues to evolve, new methodologies and technologies are being developed to enhance our understanding of these complex molecules. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy play a crucial role in characterizing the structure and purity of compounds like this one. These tools provide detailed information about molecular interactions and can help identify potential modifications that might improve their efficacy.

The broader impact of such research extends beyond individual compounds. By advancing our knowledge of heterocyclic chemistry and developing new synthetic strategies, scientists are paving the way for more effective treatments across various therapeutic areas. The study of compounds like methyl 1-amino-3-(4-chloro-1H-pyrazol-1-yl)cyclopentane-1-carboxylate not only contributes to our fundamental understanding of biology but also holds promise for improving human health.